(3aR*,9bR*)-2-[(3-ethylisoxazol-5-yl)methyl]-7-methoxy-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid

• IUPAC Name: (3aR,9bR)-2-[(3-ethyl-1,2-oxazol-5-yl)methyl]-7-methoxy-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C19H22N2O5/c1-3-12-6-14(26-20-12)8-21-9-16-15-5-4-13(24-2)7-17(15)25-11-19(16,10-21)18(22)23/h4-7,16H,3,8-11H2,1-2H3,(H,22,23)/t16-,19-/m1/s1
• InChI Key: OOXQPSVXMIDIKB-VQIMIIECSA-N
• Canonical SMILES: CCC1=NOC(=C1)CN2CC3C4=C(C=C(C=C4)OC)OCC3(C2)C(=O)O
• Isomeric SMILES: CCC1=NOC(=C1)CN2C[C@@H]3C4=C(C=C(C=C4)OC)OC[C@@]3(C2)C(=O)O
• Molecular Formula: C19H22N2O5
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions including domino 1,3-dipolar cycloaddition, elimination, and intramolecular cycloaddition reactions. For instance, the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, which share a partial structural similarity, utilizes domino reactions starting from pyridine-3-nitrile oxide (Ruano, Fajardo, & Martín, 2005). These methodologies could potentially be adapted for the synthesis of the target compound, emphasizing the versatility and complexity of reactions involved in constructing such intricate molecular architectures.

Molecular Structure Analysis

The molecular structure of compounds closely related to the target molecule has been elucidated using techniques such as X-ray powder diffraction. For example, the structural analysis of 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester provides critical insights into the conformation and configuration of similar complex molecules (Wang et al., 2017). Such analyses are crucial for understanding the molecular geometry, which in turn affects the chemical reactivity and interaction with biological targets.

Chemical Reactions and Properties

The chemical reactivity of the compound can be inferred from related structures, which undergo various catalytic and nucleophilic reactions. For example, metal/organo relay catalysis has been used in the synthesis of methyl 4-aminopyrrole-2-carboxylates from 5-methoxyisoxazoles, indicating the potential for diverse reactivity pathways (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015). Such reactions highlight the compound's ability to participate in complex transformations, contributing to its utility in synthetic chemistry.

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are essential for understanding the compound's behavior in various environments. While specific data for the compound may not be readily available, similar compounds exhibit distinct physical characteristics that can be studied using techniques like X-ray crystallography, as demonstrated for compounds like 3-ethyl 2-methyl 8-bromo-2-phenyl-1,2,3,3a,4,9b-hexahydrochromeno[4,3-b]pyrrole-2,3-dicarboxylate (He, 2010). These properties are crucial for applications in material science and pharmaceutical formulations.